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Compound of Interest

Compound Name: Dideuteriomethanone

Cat. No.: B124363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and key

physicochemical properties of formaldehyde-d2 (CD₂O). It includes a summary of its

quantitative data, a description of the experimental protocol for its molecular weight

determination via mass spectrometry, and a visualization of its molecular structure.

Formaldehyde-d2 is a deuterated analog of formaldehyde, widely utilized in proteomics

research, synthetic chemistry, and metabolic studies.[1][2][3]

Quantitative Data Summary
The key quantitative properties of formaldehyde-d2 are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Weight 32.04 g/mol [1][2][4][5]

Molecular Formula CD₂O [1][2][3][5]

CAS Number 1664-98-8 [1][2][3][5]

Isotopic Purity (Typical) ≥98 atom % D [2][5][6]

Synonyms

Dideuteriomethanone,

Paraformaldehyde-d2,

Deuterated formaldehyde,

Formalin-d2

[1][2][4][5]

Common Form ~20 wt. % solution in D₂O [5][7]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The molecular weight of formaldehyde-d2 is experimentally determined using mass

spectrometry. This technique separates ions based on their mass-to-charge ratio, providing a

precise measurement of the molecular weight.

Objective: To determine the molecular weight of formaldehyde-d2 and confirm its isotopic

enrichment.

Methodology:

Sample Preparation: A dilute solution of formaldehyde-d2 is prepared, typically from a stock

solution (e.g., ~20 wt. % in D₂O).[5][7] The sample is introduced into the mass spectrometer.

Ionization: An appropriate ionization technique is employed to generate molecular ions. For a

small, volatile molecule like formaldehyde, techniques such as Electron Ionization (EI) or

Chemical Ionization (CI) are suitable.

Mass Analysis: The generated ions are accelerated into a mass analyzer, which separates

them based on their mass-to-charge ratio (m/z).
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak in the mass spectrum corresponding to the molecular ion (M⁺)

is identified. For formaldehyde-d2 (CD₂O), this peak will appear at an m/z value

corresponding to its molecular weight. The high isotopic purity of the sample (typically ≥98

atom % D) ensures that the peak at m/z 32.04 is the most abundant.[2][5][6] The presence of

any peak at m/z 30 (corresponding to unlabeled formaldehyde, CH₂O) would indicate

incomplete deuteration.

The use of stable isotope-labeled compounds like [¹³CD₂]-formaldehyde in conjunction with

mass spectrometry allows for the differentiation between exogenous and endogenous

formaldehyde in biological systems.[8]

Synthesis Overview
Formaldehyde-d2 is a valuable reagent in chemical synthesis.[9] Several synthetic routes have

been developed for its preparation. One notable method involves the lead tetraacetate

cleavage of ethylene-d₄ glycol, which yields pure, polymeric formaldehyde-d₂.[9] Another

approach is the hydrolysis of methylene-d₂ diacetate.[9] The deuterium content of the final

product is typically over 98%, reflecting the isotopic purity of the starting deuterated materials.

[6][9]

Visualization

Molecular Structure of Formaldehyde-d2
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Caption: Molecular Structure of Formaldehyde-d2 (CD₂O).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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